Cas no 72396-65-7 (3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)-)

3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)- is a heterocyclic compound featuring a pyridazinone core substituted with chlorine atoms at the 4 and 5 positions and a 3-chloro-4-fluorophenyl group at the 2 position. This structure imparts significant reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of multiple halogen substituents enhances its electrophilic character, making it a versatile building block for further functionalization. Its well-defined molecular architecture ensures consistency in downstream reactions, while its stability under standard handling conditions facilitates practical use in research and industrial settings.
3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)- structure
72396-65-7 structure
Product Name:3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)-
CAS No:72396-65-7
MF:C10H4Cl3FN2O
MW:293.508962631226
MDL:MFCD00067783
CID:562520
PubChem ID:2736572
Update Time:2025-06-07

3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)-
    • 2-(3-CHLORO-4-FLUOROPHENYL)-4,5-DICHLORO-PYRIDAZINE-3-(2H)-ONE
    • 2-(3-Chloro-4-fluorophenyl)-4,5-dichloropyridazine-3(2H)-one
    • 4,5-dichloro-2-(3-chloro-4-fluorophenyl)-2,3-dihydropyridazin-3-one
    • 4,5-dichloro-2-(3-chloro-4-fluorophenyl)pyridazin-3-one
    • 2-(2,4-DIMETHYLBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
    • 4,5-dichloro-2-(3-chloro-4-fluoro-phenyl)-2H-pyridazin-3-one
    • 2-(3-Carboxylmethyl-4-nitrophenyl)propionic acid
    • MFCD00067783
    • A837515
    • J-514077
    • 72396-65-7
    • AKOS024388184
    • 4,5-bis(chloranyl)-2-(3-chloranyl-4-fluoranyl-phenyl)pyridazin-3-one
    • 4,5-Dichloro-2-(3-chloro-4-fluorophenyl)pyridazin-3(2H)-one
    • DTXSID10371450
    • FT-0608541
    • 2-(3-Chloro-4-Fluorophenyl)-4,5-Dichloropyridazine-3-(2H)-One [72396-65-7]
    • CHEMBL4583699
    • 4,5-dichloro-2-(3-chloro-4-fluorophenyl)-3-pyridazinone
    • MDL： MFCD00067783
    • Inchi： 1S/C10H4Cl3FN2O/c11-6-3-5(1-2-8(6)14)16-10(17)9(13)7(12)4-15-16/h1-4H
    • InChI Key： DPDKBLILZSKEND-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=NN(C1=O)C1C=CC(=C(C=1)Cl)F)Cl

Computed Properties

  • Exact Mass: 291.93700
  • Monoisotopic Mass: 291.937324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Melting Point: 201 °C
  • PSA: 34.89000
  • LogP: 3.33180

3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)- Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3(2H)-Pyridazinone,4,5-dichloro-2-(3-chloro-4-fluorophenyl)- Pricemore >>

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